Cas no 1805735-99-2 (Methyl 2-(2-carboxyethyl)-3-chlorobenzoate)

• Product Name: Methyl 2-(2-carboxyethyl)-3-chlorobenzoate
• CAS No: 1805735-99-2
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4795818
• Update Time: 2025-06-27

Methyl 2-(2-carboxyethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-carboxyethyl)-3-chlorobenzoate

• Inchi： 1S/C11H11ClO4/c1-16-11(15)8-3-2-4-9(12)7(8)5-6-10(13)14/h2-4H,5-6H2,1H3,(H,13,14)
• InChI Key： HXMNRPFCZJUQRC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Methyl 2-(2-carboxyethyl)-3-chlorobenzoate

Methyl 2-(2-carboxyethyl)-3-chlorobenzoate: A Comprehensive Overview

Methyl 2-(2-carboxyethyl)-3-chlorobenzoate, with the CAS number 1805735-99-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 2-(2-carboxyethyl)-3-chlorobenzoate, is characterized by its unique chemical structure, which combines a methyl ester group with a chloro-substituted benzoate moiety. The compound's structure makes it versatile for various applications, particularly in the synthesis of advanced materials and functional polymers.

The synthesis of Methyl 2-(2-carboxyethyl)-3-chlorobenzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yield, making this compound more accessible for industrial applications.

One of the most promising applications of Methyl 2-(2-carboxyethyl)-3-chlorobenzoate lies in its use as a precursor for polymeric materials. The compound's carboxyl group allows for easy incorporation into polymer backbones, enabling the creation of materials with tailored mechanical and thermal properties. For instance, studies have demonstrated that polymers derived from this compound exhibit enhanced tensile strength and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

Another area where Methyl 2-(2-carboxyethyl)-3-chlorobenzoate has shown potential is in the field of biochemistry. The compound's structure facilitates its use as a ligand in metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis. Recent research has focused on optimizing the coordination properties of this compound to enhance MOF stability and selectivity, paving the way for new breakthroughs in catalytic processes.

In addition to its material science applications, Methyl 2-(2-carboxyethyl)-3-chlorobenzoate has also been explored for its role in drug delivery systems. The compound's ester functionality enables it to serve as a biocompatible carrier for therapeutic agents, offering controlled release profiles that improve drug efficacy. Studies have shown that formulations incorporating this compound exhibit reduced toxicity and improved pharmacokinetics, making them promising candidates for future clinical applications.

Recent advancements in computational chemistry have further deepened our understanding of Methyl 2-(2-carboxyethyl)-3-chlorobenzoate's properties. Through molecular dynamics simulations and density functional theory (DFT) calculations, researchers have gained insights into the compound's electronic structure and reactivity patterns. These studies have provided valuable guidance for optimizing synthesis routes and tailoring the compound's properties for specific applications.

Looking ahead, the development of novel synthetic methodologies and characterization techniques will undoubtedly expand the scope of Methyl 2-(2-carboxyethyl)-3-chlorobenzoate's applications. As researchers continue to explore its potential across diverse fields, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.